3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C20H20N4O5S
• Molecular Weight: 428.5 g/mol
• IUPAC Name: 3-[(4-methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C20H20N4O5S/c1-25-13-5-7-14(8-6-13)29-11-17-21-22-20-24(17)23-19(30-20)12-9-15(26-2)18(28-4)16(10-12)27-3/h5-10H,11H2,1-4H3
• InChI Key: AKCYLEYMBKQGMI-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)OCC2=NN=C3N2N=C(S3)C4=CC(=C(C(=C4)OC)OC)OC

Description

3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through a multi-step process, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, studies have suggested that this compound may exert its anti-inflammatory and anti-tumor effects by inhibiting the NF-κB signaling pathway (Li et al., 2017; Zhang et al., 2018).
Biochemical and Physiological Effects:
Studies have shown that 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has anti-inflammatory and anti-tumor effects. This compound has been shown to inhibit the production of pro-inflammatory cytokines and induce apoptosis in cancer cells (Li et al., 2017; Zhang et al., 2018). Additionally, this compound has been studied for its potential as a fluorescent probe for imaging biological systems (Liu et al., 2019).

Advantages and Limitations for Lab Experiments

The advantages of using 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments include its potential anti-inflammatory and anti-tumor effects, as well as its potential as a fluorescent probe for imaging biological systems. However, the limitations of using this compound in lab experiments include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

For research on 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole include further studies on its mechanism of action and potential side effects. Additionally, this compound could be studied for its potential applications in other fields, such as drug delivery and imaging. Finally, further studies could be conducted to optimize the synthesis method for this compound to improve its yield and purity.
In conclusion, 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are needed to fully understand the potential of this compound and optimize its synthesis method for various applications.

Synthesis Methods

The synthesis of 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves several steps. The first step involves the reaction of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide to form 3,4,5-trimethoxybenzaldehyde thiosemicarbazone. This intermediate is then reacted with 4-methoxybenzyl chloride to form 4-methoxybenzylidene-3,4,5-trimethoxybenzyl thiosemicarbazone. Finally, this compound is reacted with 2-bromo-1-(4-methoxyphenoxy)ethane in the presence of a base to form 3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole (Li et al., 2017).

Scientific Research Applications

3-[(4-Methoxyphenoxy)methyl]-6-(3,4,5-trimethoxyphenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential applications in various fields. One study found that this compound has anti-inflammatory activity and can inhibit the production of pro-inflammatory cytokines (Li et al., 2017). Another study found that this compound has anti-tumor activity and can induce apoptosis in cancer cells (Zhang et al., 2018). Additionally, this compound has been studied for its potential as a fluorescent probe for imaging biological systems (Liu et al., 2019).